5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridine hydrochloride

• IUPAC Name: 5-fluoro-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine;hydrochloride
• InChI: InChI=1S/C7H7FN2.ClH/c8-6-3-5-1-2-9-7(5)10-4-6;/h3-4H,1-2H2,(H,9,10);1H
• InChI Key: DPLAZNXXGJWHSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C1C=C(C=N2)F.Cl
• Molecular Formula: C7H8ClFN2
• Molecular Weight: 174.60 g/mol
• CAS No.: 2089258-54-6

Description

Molecular Structure Analysis

!Molecular Structure

Scientific Research Applications

Fluorescent Chemosensors

• Pyrrolo[3,4-c]pyridine-Based Fluorescent Chemosensor for Fe3+/Fe2+ Sensitivity : This research discusses the use of 2H-pyrrolo[3,4-c]pyridine-based fluorophores as chemosensors for Fe3+/Fe2+ cation detection, demonstrating high selectivity and good fluorescence activity. These compounds were also applied in imaging Fe3+ in living HepG2 cells (Maity et al., 2018).

Synthesis of Fluorinated Compounds

• Microwave-Assisted Fluorination of 2-Acylpyrroles : This study describes the fluorination of the pyrrole ring in 2-acylpyrroles, particularly focusing on 2-trichloroacetylated pyrrole, to synthesize fluorinated pyrrole-imidazole alkaloids (Troegel & Lindel, 2012).

Pharmaceutical Intermediates

• Synthesis of 2-((1H-pyrrolo[2,3-b]pyridine-4-yl)methylamino)-5-fluoronicotinic Acid : This research provides a practical synthesis method for a key pharmaceutical intermediate, which involves a palladium-catalyzed cyanation/reduction sequence and a selective monodechlorination process (Wang et al., 2006).

Heterocycle Synthesis and Characterization

• Synthesis and Characterization of Heterocycle-Based Molecules : This paper focuses on synthesizing and characterizing novel heterocycle-based molecules, including a discussion on their stability, reactivity, and potential applications in drug development (Murthy et al., 2017).

Future Directions

: ChemSpider Structure